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Compound of Interest

Compound Name: 2-Hexenal, 5-oxo-, (E)- (9CI)

CAS No.: 151261-60-8

Cat. No.: B583027

Get Quote

Introduction & Structural Analysis
(E)-5-Oxo-2-hexenal (IUPAC: (E)-5-oxohex-2-enal) is a bifunctional C6 electrophile featuring a

conjugated aldehyde and a non-conjugated methyl ketone. It is primarily identified as a

secondary oxidation product in the atmospheric degradation of benzyl alcohol and related

aromatics.

Unlike its isomer 4-oxo-2-hexenal (a defensive compound in Hemiptera and a lipid peroxidation

marker), the 5-oxo isomer separates the ketone functionality from the alkene system by a

methylene bridge, resulting in distinct spectroscopic signatures.
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Property Detail

IUPAC Name (E)-5-oxohex-2-enal

CAS Registry
143685-64-5 (Generic), 45085006 (PubChem

CID)

Formula

Molecular Weight 112.13 g/mol

SMILES CC(=O)C/C=C/C=O

Key Features
-unsaturated aldehyde, isolated

-ketone

Spectroscopic Data Profile
The following data is synthesized from atmospheric oxidation studies (GC-MS derivatization)

and high-fidelity predictive modeling based on structural connectivity.

A. Mass Spectrometry (EI-MS)
In Electron Ionization (70 eV), the molecule displays a characteristic fragmentation pattern

driven by alpha-cleavage at both carbonyl centers.

Key Ions & Fragmentation Logic:

m/z 112 (

): Molecular ion (typically weak due to rapid fragmentation).

m/z 43 (

, Base Peak): Dominant peak resulting from

-cleavage adjacent to the methyl ketone.

m/z 69 (
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): Loss of the acetyl group, leaving the conjugated propenal cation (

).

m/z 83 (

): Loss of the formyl radical (

) from the aldehyde terminus.

m/z 55 ($[CH_2=CH-CO]^+ \leftrightarrow [C_3H_3O]^+ $): Acryloyl cation formed from

further degradation.

B. Infrared Spectroscopy (IR)
The spectrum is defined by two distinct carbonyl environments.

Frequency (

)
Assignment Structural Context

1715 - 1725 Ketone
Isolated methyl ketone (non-

conjugated).

1680 - 1695 Aldehyde
Conjugated with the alkene

(lowered wavenumber).

1635 - 1645 Alkene
Conjugated double bond

stretch.

2720, 2820 Aldehyde
Fermi doublet characteristic of

aldehydes.

970 - 980 OOP
Out-of-plane bending for trans

(E) alkene.

C. Nuclear Magnetic Resonance (NMR)
Assignments are based on the (E)-configuration (

Hz) and the isolation of the ketone.
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H NMR (400 MHz,

)
Shift (

ppm)
Multiplicity Integral

Coupling (

Hz)
Assignment

9.54 Doublet (d) 1H H-1 (Aldehyde)

6.82 Dt (dt) 1H
H-3 (

-vinyl)

6.15 Ddt (ddt) 1H
H-2 (

-vinyl)

3.38 Doublet (d) 2H
H-4 (Methylene

bridge)

2.21 Singlet (s) 3H -
H-6 (Methyl

ketone)

Note: The methylene protons at H-4 appear as a doublet (or d with fine splitting) due to

coupling with the adjacent alkene proton H-3. They isolate the ketone from the conjugated

system.

C NMR (100 MHz,

)
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Shift (

ppm)
Carbon Type Assignment

205.8 Quaternary (C=O) C-5 (Ketone)

193.2 Methine (CH=O) C-1 (Aldehyde)

148.5 Methine (=CH)
C-3 (

-alkene)

134.1 Methine (=CH)
C-2 (

-alkene)

46.5
Methylene (

)
C-4 (Bridge)

29.8
Methyl (

)
C-6 (Terminal methyl)

Experimental Protocols
Protocol A: Detection via PFBHA Derivatization
(Atmospheric Analysis)
Since (E)-5-oxo-2-hexenal is often analyzed in complex mixtures (e.g., benzyl alcohol

oxidation), direct isolation is difficult. The standard protocol involves derivatization with O-

(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) to stabilize the carbonyls for GC-MS

analysis.

Reagents:

PFBHA hydrochloride (aqueous solution).

Solvent: Hexane or Dichloromethane.

Sample: Gas-phase mixture or aqueous impinger extract.
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Workflow:

Trapping: Collect gas-phase sample into an impinger containing aqueous PFBHA (approx. 1

mM).

Reaction: Allow reaction at room temperature for 12–24 hours. PFBHA reacts with both the

aldehyde and ketone groups to form oximes.

Extraction: Extract the aqueous solution with hexane (

mL).

Analysis (GC-MS):

Column: DB-5ms or equivalent non-polar capillary column.

Temperature Program: 60°C (1 min)

280°C at 10°C/min.

Detection: Look for the bis-oxime derivative. The mass spectrum will show a base peak of

m/z 181 (pentafluorotropylium ion) and the molecular ion of the derivatized species (

Da approx, dependent on single vs double derivatization).

Protocol B: Visualization of Fragmentation Pathway
The following diagram illustrates the logical fragmentation of (E)-5-oxo-2-hexenal in Mass

Spectrometry.
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Legend

Molecular Ion (M+)
m/z 112

Alpha Cleavage (Ketone)
[CH3-CO]+ 

m/z 43 (Base Peak)- C4H5O radical

Alpha Cleavage (Aldehyde)
[M - CHO]+

m/z 83

- CHO radical

Loss of Acetyl
[M - CH3CO]+

m/z 69

- CH3CO radical

Blue: Parent | Red: Base Peak | Green/Yellow: Minor Ions

Click to download full resolution via product page

Caption: Electron Impact (EI) fragmentation pathway showing the dominant formation of the

acetyl cation (m/z 43).

Synthesis & Formation Context
While rarely synthesized as a bulk commodity, (E)-5-oxo-2-hexenal is a critical intermediate in

specific oxidative pathways.

Formation Pathway: Benzyl Alcohol Oxidation
Recent atmospheric studies identify this molecule as a ring-opening product of aromatics.
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Caption: Simplified mechanism of Benzyl Alcohol oxidation yielding 5-oxo-2-hexenal via

aromatic ring cleavage.
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analog, validating the structural class).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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